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Compound of Interest

Compound Name: 2-Benzoyloxazole

Cat. No.: B069182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety and

identification data for 2-Benzoyloxazole. The information is intended to assist researchers and

professionals in handling this chemical compound safely and effectively in a laboratory or drug

development setting.

Chemical Identification
This section provides the fundamental identification details for 2-Benzoyloxazole.

Identifier Value

Chemical Name 2-Benzoyloxazole

CAS Number 174150-58-4[1]

Molecular Formula C₁₀H₇NO₂[1]

Molecular Weight 173.17 g/mol [1]

Synonyms (Oxazol-2-yl)(phenyl)methanone
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The following tables summarize the available safety information for 2-Benzoyloxazole, based

on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification
Hazard Class Category

Acute Toxicity, Oral Category 4[2]

Skin Irritation Category 2[3]

Eye Irritation Category 2

Skin Sensitization Category 1

Specific Target Organ Toxicity, Single Exposure

(Respiratory system)
Category 3

GHS Label Elements
Element Description

Pictogram

Signal Word Warning[4]

Hazard Statements

H302: Harmful if swallowed.[3] H315: Causes

skin irritation.[3] H317: May cause an allergic

skin reaction.[3] H319: Causes serious eye

irritation.[3] H335: May cause respiratory

irritation.[3]

Precautionary Statements

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[3] P301

+ P312 + P330: IF SWALLOWED: Call a

POISON CENTER/doctor if you feel unwell.

Rinse mouth. P302 + P352: IF ON SKIN: Wash

with plenty of water.[3] P305 + P351 + P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]
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Quantitative Toxicity Data
No specific quantitative toxicity data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%), for 2-Benzoyloxazole (CAS 174150-58-4) was identified in the publicly

available resources searched. The classification of "Acute Toxicity, Oral (Category 4)" is a

qualitative assessment based on available data.

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2-Benzoyloxazole was not

readily available in the reviewed literature. General methods for the synthesis of 2-substituted

benzoxazoles are known and can likely be adapted for the preparation of this compound.

These methods often involve the condensation of a 2-aminophenol with a carboxylic acid or its

derivative. Researchers should consult the broader chemical literature on benzoxazole

synthesis for suitable procedures.

Visualized Safety Information
The following diagram provides a visual summary of the key hazard information for 2-
Benzoyloxazole.

2-Benzoyloxazole GHS Hazards
Hazard Statements Key Precautionary Statements

CAS: 174150-58-4 GHS07 Exclamation Mark Signal Word Warning
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If in eyes, rinse with water

Click to download full resolution via product page

Caption: GHS Hazard Summary for 2-Benzoyloxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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